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Compound of Interest

Compound Name: (Diacetoxyiodo)benzene

Cat. No.: B116549

(Diacetoxyiodo)benzene, also known as iodobenzene diacetate, is a versatile and efficient
hypervalent iodine(lll) reagent widely utilized in organic synthesis as a powerful oxidizing
agent.[1] Its effectiveness in mediating a variety of chemical transformations, however,
necessitates a thorough understanding of its potential hazards and the implementation of
rigorous safety protocols to mitigate risks. This guide is intended for researchers, scientists,
and drug development professionals, providing a comprehensive overview of the essential
safety precautions, handling procedures, and emergency responses associated with
(Diacetoxyiodo)benzene.

Hazard Identification and Classification

(Diacetoxyiodo)benzene is classified as a hazardous substance and requires careful
handling.[2] It is crucial to be fully aware of its associated risks to ensure a safe laboratory
environment.

GHS Hazard Statements:

e H315: Causes skin irritation.[3][4]

o H319: Causes serious eye irritation.[3][4]

» H335: May cause respiratory irritation.[3][4]

Potential Health Effects:
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 Inhalation: Inhalation of dust may lead to respiratory tract irritation.[1][2] Individuals with pre-

existing respiratory conditions may be more susceptible to the effects of this substance.[2]

» Skin Contact: Direct contact can cause skin irritation, redness, and itching.[1][2] Prolonged or

repeated exposure may lead to dermatitis.[2] It is also harmful if it comes into contact with

the skin, potentially leading to systemic effects.[1]

o Eye Contact: This compound is a serious eye irritant, and contact can result in pain, redness,

blurred vision, and potential eye damage.[1][2]

 Ingestion: While not classified as "harmful by ingestion” due to a lack of extensive data, it is

harmful if swallowed and can cause significant internal damage.[1][2]

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data for

(Diacetoxyiodo)benzene.

Property Value Reference
CAS Number 3240-34-4 [31[4][5][6]
EC Number 221-808-1 [31[4][7]
Molecular Formula C10H11104 [3114]
Molecular Weight 322.1 g/mol [41[8]
Melting Point 161 - 165 °C (321.8 - 329 °F) [3][6]
Appearance White powder/solid [31[6]
Insoluble in water.[3][8]
Solubility Soluble in acetic acid,

acetonitrile, and

dichloromethane.[1]

LD50 (Intravenous, mouse)

56 mg/kg

[2]

Experimental Protocol: General Handling and Use
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The following protocol outlines the essential steps for the safe handling and use of
(Diacetoxyiodo)benzene in a laboratory setting.

3.1. Engineering Controls
e Work in a well-ventilated area.[4][9]

e Use a chemical fume hood or other suitable local exhaust ventilation, especially when
handling the powder or generating dust.[2][3][5][8]

o Ensure that safety showers and eyewash stations are readily accessible and their locations
are clearly marked.[8]

3.2. Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles with side shields or a face shield.[2]

[41[9]
e Skin Protection:

o Wear chemical-resistant gloves (e.g., nitrile rubber).[2][5] The suitability and durability of
the glove type depend on the frequency and duration of contact.[2]

o Wear a lab coat or overalls and an apron made of PVC or other resistant material.[2]

e Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH- or CEN-certified respirator.[4][5][9]

3.3. Handling Procedures

Avoid all personal contact, including inhalation of dust.[2]

Minimize dust generation and accumulation.[4][9]

Wash hands thoroughly after handling the substance.[3][4][9]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4]
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e Open and handle the container with care.[4]

3.4. Storage

Store in a cool, dry, and well-ventilated place.[3][4][7]

Keep the container tightly closed when not in use.[3][4][7]

Store away from incompatible materials, such as strong oxidizing agents.[2]

Protect from light.[9]

Emergency Procedures

In the event of an emergency, follow these procedures and seek medical attention immediately.

4.1. First Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration.[3][4][9]

o Skin Contact: Immediately remove all contaminated clothing. Flush the skin with plenty of
soap and running water for at least 15 minutes.[2][9]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids occasionally.[2][9] Remove contact lenses if present
and easy to do so.[3][4]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and give them 2-4 cupfuls of milk or water to drink.[9] Never give anything by
mouth to an unconscious person.[3][9]

4.2. Accidental Release Measures

e Small Spills:

o Wear appropriate PPE.[2]
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o Clean up spills immediately.[2]
o Use dry clean-up procedures to avoid generating dust.[2]

o Sweep or vacuum up the material and place it in a suitable, labeled container for disposal.

[31[4]

e Large Spills:
o Evacuate the area.[5]
o Alert emergency responders and inform them of the location and nature of the hazard.[2]
o Prevent the product from entering drains.[4][5]

4.3. Fire-Fighting Measures

+ (Diacetoxyiodo)benzene is a combustible solid.[2][5]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

e Hazardous Combustion Products: Combustion may produce carbon monoxide, carbon
dioxide, and hydrogen iodide.[2] Firefighters should wear self-contained breathing apparatus.

[5]18]

Waste Disposal

All waste materials must be handled in accordance with local, state, and federal regulations.[2]
Dispose of unused or contaminated material as hazardous waste through a licensed disposal
company.[3]

Visualized Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of
(Diacetoxyiodo)benzene, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b116549#safety-precautions-for-handling-
diacetoxyiodo-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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